Cas no 863001-06-3 (6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole)

• Product Name: 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole
• CAS No: 863001-06-3
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• CID: 5861370
• PubChem ID: 7110130
• Update Time: 2025-06-20

6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-fluoro-2-(1-pyrrolidinyl)-
• F0647-0154
• AB00606184-02
• SR-01000105472
• SMR000323242
• MLS000684727
• 6-fluoro-2-pyrrolidin-1-yl-1,3-benzothiazole
• HMS2726P22
• 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole
• CHEMBL1389817
• SR-01000105472-1
• 6-fluoro-2-(pyrrolidin-1-yl)benzo[d]thiazole
• AKOS024591228
• 863001-06-3
• DTXSID601327174

• Inchi： 1S/C11H11FN2S/c12-8-3-4-9-10(7-8)15-11(13-9)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： HYMGSSVAIQVXEU-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC=C2N=C1N1CCCC1

Computed Properties

• Exact Mass: 222.06269769g/mol
• Monoisotopic Mass: 222.06269769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±34.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 863001-06-3 and Product Name: 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole

The compound with the CAS number 863001-06-3 and the product name 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a benzothiazole core substituted with a fluorine atom and a pyrrolidine moiety, has garnered considerable attention due to its versatile structural framework and promising biological activities. The benzothiazole scaffold is well-documented for its role in medicinal chemistry, particularly in the development of drugs targeting various therapeutic areas such as anti-inflammatory, antimicrobial, and anticancer applications.

In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone strategy in drug design. The presence of a fluorine atom at the C6 position of the benzothiazole ring in 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole enhances its metabolic stability and binding affinity to biological targets. This modification has been extensively studied and validated in numerous preclinical and clinical trials, demonstrating its potential to improve drug efficacy and pharmacokinetic properties. The fluorine atom's ability to modulate electronic and steric properties makes it an invaluable tool for fine-tuning the pharmacological profile of compounds.

The pyrrolidine group attached to the C2 position of the benzothiazole ring in 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole introduces another layer of complexity and functionality. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and central nervous system (CNS) effects. The combination of these two heterocyclic systems in a single molecule creates a unique pharmacophore that can interact with multiple biological targets simultaneously. This dual functionality has been explored in various research studies aiming to develop novel therapeutics with enhanced therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole as a lead compound for drug development. Studies have shown that this compound exhibits strong binding interactions with enzymes and receptors involved in critical disease pathways. For instance, research indicates that it may interact with kinases and transcription factors relevant to cancer progression, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, highlighting its potential as an anti-inflammatory drug.

The synthesis of 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom at the C6 position is particularly challenging due to its high reactivity and sensitivity to environmental factors. However, modern synthetic methodologies have made significant strides in facilitating such transformations, making it more feasible to produce this compound on an industrial scale.

One of the most compelling aspects of 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole is its potential for further derivatization. By modifying other positions on the benzothiazole ring or introducing additional functional groups, researchers can generate a library of analogs with tailored biological activities. This flexibility makes it an attractive scaffold for structure-based drug design initiatives aimed at addressing unmet medical needs.

In conclusion, 6-fluoro-2-(pyrrolidin-1-yl)-1,3-benzothiazole (CAS No. 863001-06-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.